2,6-Bis(methylamino)phenol

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2,6-bis(methylamino)phenol
• InChI: InChI=1S/C8H12N2O/c1-9-6-4-3-5-7(10-2)8(6)11/h3-5,9-11H,1-2H3
• InChI Key: UZHFIWPBCJWJOA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)NC)O

Description

2,6-Bis(methylamino)phenol is a phenolic derivative featuring methylamino (–NHCH₃) groups at the 2 and 6 positions of the aromatic ring. The compound’s structure renders it a versatile intermediate for designing chemosensors, antimicrobial agents, and coordination ligands, with its reactivity influenced by the electron-donating methylamino groups and the phenolic hydroxyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Bis(methylamino)phenol typically involves the reaction of 2,6-dichlorophenol with methylamine. The reaction is carried out in an aqueous solution under controlled temperature and pH conditions to ensure the selective substitution of chlorine atoms with methylamino groups .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2,6-Bis(methylamino)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The methylamino groups can participate in nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of various substituted phenols and amines

Scientific Research Applications

2,6-Bis(methylamino)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Potential use in the study of enzyme interactions and as a probe for biochemical assays.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2,6-Bis(methylamino)phenol involves its interaction with specific molecular targets, such as enzymes and receptors. The phenol group can form hydrogen bonds with active sites of enzymes, while the methylamino groups can participate in electrostatic interactions. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

2,6-Bis(benzoxazolyl)phenol (bis-HBO)

• Structure : Benzoxazole substituents at positions 2 and 4.
• Key Properties: Exhibits excited-state intramolecular proton transfer (ESIPT), enabling dual fluorescence emission at 380 nm (enol form) and 507 nm (keto form) in acidic conditions (pH < 9.3) . DFT calculations confirm the keto form’s stability in the excited state (ΔG = −12.6 kJ mol⁻¹ for HL⁺ species), enabling pH-sensitive ratiometric sensing .
• Applications : Macrocyclic chemosensors for Zn(II), Cd(II), and Pb(II) detection via ESIPT modulation .

4-(Methylamino)-2,6-bis(phenylsulfonyl)phenol (BSP2)

• Structure: Sulfonyl (–SO₂Ph) groups at 2 and 6 positions; methylamino group at position 3.
• Key Properties :
  • Higher molecular weight (434.46 g/mol) and hydrophobicity due to sulfonyl groups .
  • Antibacterial activity against E. coli and S. aureus (inhibition zone diameter: 12–14 mm at 5 mg/disc) .

2-[(Methylamino)methyl]phenol

• Structure: Single methylaminomethyl (–CH₂NHCH₃) group at position 2.
• Key Properties: Exhibits antibiofilm activity (>70% inhibition at 1.25 µM) against S. aureus without cytotoxicity . No antibacterial activity up to 1500 µM, indicating specificity for biofilm disruption .
• Applications : Quorum sensing inhibitor targeting S. aureus virulence .

2,4,6-Tris(dimethylamino)methylphenol

• Structure: Three dimethylaminomethyl (–CH₂N(CH₃)₂) groups at positions 2, 4, and 5.
• Key Properties :
  • Enhanced basicity and solubility due to tertiary amine groups .
  • Used as a curing agent in epoxy resins .

Functional and Application Comparisons

Compound	Fluorescence Properties	Antimicrobial Activity	Metal Coordination
2,6-Bis(methylamino)phenol	Not reported	Not directly tested	Potential ligand for Zn²⁺, Cd²⁺
bis-HBO	ESIPT-mediated dual emission	None reported	Zn²⁺, Cd²⁺, Pb²⁺ coordination
BSP2	No fluorescence	Active vs. E. coli, S. aureus	Sulfonyl groups reduce coordination
2-[(Methylamino)methyl]phenol	Non-fluorescent	Specific antibiofilm activity	Limited coordination ability

Key Findings :

• Fluorescence: bis-HBO’s ESIPT mechanism enables pH- and metal-sensitive emission, unlike non-fluorescent sulfone derivatives (e.g., BSP2) .
• Bioactivity: 2-[(Methylamino)methyl]phenol uniquely targets biofilm formation without general antibacterial effects, whereas BSP2 exhibits broad-spectrum activity .
• Coordination Chemistry: bis-HBO’s macrocyclic structure and phenolic OH group facilitate selective metal ion binding, while sulfonyl or tertiary amine groups in other compounds limit this capability .